![molecular formula C19H12FN3O3 B279420 N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide](/img/structure/B279420.png)
N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide
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Overview
Description
N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide, also known as CFTR inhibitor-172, is a chemical compound that has been extensively studied for its potential therapeutic benefits in various diseases. It is a potent inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating the transport of ions across cell membranes.
Mechanism of Action
N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 works by binding to a specific site on the this compound protein, known as the cytoplasmic regulatory domain. This binding prevents the this compound protein from opening and allowing ions to pass through, effectively inhibiting ion transport across cell membranes.
Biochemical and Physiological Effects:
This compound inhibitor-172 has been shown to have significant effects on ion transport in various tissues, including the lungs, kidneys, and intestines. In cystic fibrosis, this compound inhibitor-172 can help to restore normal ion transport in the lungs, reducing inflammation and improving lung function. In polycystic kidney disease, this compound inhibitor-172 can help to reduce fluid secretion and slow the growth of cysts. In secretory diarrhea, this compound inhibitor-172 can help to reduce fluid secretion in the intestines, improving symptoms of diarrhea.
Advantages and Limitations for Lab Experiments
N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 has several advantages for use in lab experiments, including its high potency and specificity for the this compound protein. However, it also has some limitations, including its relatively high cost and limited solubility in aqueous solutions.
Future Directions
There are several potential future directions for research on N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172, including:
1. Developing more potent and selective this compound inhibitors for use in clinical settings.
2. Investigating the potential use of this compound inhibitors in other diseases, such as hypertension and cancer.
3. Exploring the mechanisms underlying the effects of this compound inhibitors on ion transport and disease symptoms.
4. Developing new formulations and delivery methods for this compound inhibitors to improve their efficacy and reduce side effects.
In conclusion, this compound inhibitor-172 is a promising compound with significant potential for use in the treatment of various diseases. Its ability to inhibit the this compound protein and restore normal ion transport makes it a valuable tool for research and drug development. With continued research and development, this compound inhibitor-172 may one day become an important therapeutic agent for a wide range of diseases.
Synthesis Methods
The synthesis of N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 involves multiple steps, starting from the reaction between 4-cyano-2-fluorobenzoic acid and 3-aminophenylboronic acid. This intermediate is then reacted with 2-furoic acid to produce the final product, this compound inhibitor-172.
Scientific Research Applications
N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 has been extensively studied for its potential therapeutic benefits in various diseases, including cystic fibrosis, polycystic kidney disease, and secretory diarrhea. It is a potent inhibitor of the this compound protein, which is responsible for regulating the transport of ions across cell membranes. By inhibiting this compound, this compound inhibitor-172 can help to restore normal ion transport and improve disease symptoms.
Properties
Molecular Formula |
C19H12FN3O3 |
---|---|
Molecular Weight |
349.3 g/mol |
IUPAC Name |
N-[3-[(4-cyano-2-fluorobenzoyl)amino]phenyl]furan-2-carboxamide |
InChI |
InChI=1S/C19H12FN3O3/c20-16-9-12(11-21)6-7-15(16)18(24)22-13-3-1-4-14(10-13)23-19(25)17-5-2-8-26-17/h1-10H,(H,22,24)(H,23,25) |
InChI Key |
RKCSKLCQFVOQIL-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)NC(=O)C2=CC=CO2)NC(=O)C3=C(C=C(C=C3)C#N)F |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C2=CC=CO2)NC(=O)C3=C(C=C(C=C3)C#N)F |
solubility |
2 [ug/mL] |
Origin of Product |
United States |
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